Cas no 899980-13-3 (N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide)

• Product Name: N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide
• CAS No: 899980-13-3
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 5491510
• PubChem ID: 7584664
• Update Time: 2025-07-16

N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 899980-13-3
• N1-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-N2-(3-hydroxypropyl)oxalamide
• F2794-0185
• VU0499372-1
• N'-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-N-(3-hydroxypropyl)ethanediamide
• N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(3-hydroxypropyl)oxamide
• AKOS024467430
• N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide

• Inchi： 1S/C15H21N3O5S/c19-10-3-8-16-14(20)15(21)17-12-4-6-13(7-5-12)18-9-1-2-11-24(18,22)23/h4-7,19H,1-3,8-11H2,(H,16,20)(H,17,21)
• InChI Key： ZLTDVJYQDVGTOK-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)NC(C(NCCCO)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 355.12019195g/mol
• Monoisotopic Mass: 355.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide

N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide: A Comprehensive Overview

N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide (CAS No. 899980-13-3) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its CAS number, is a derivative of thiazine and exhibits unique structural and functional properties that make it a subject of interest in both academic research and industrial development.

The chemical structure of N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide is characterized by a thiazine ring with a dioxo group and a phenyl substituent. The presence of the hydroxypropyl group adds to its versatility and reactivity. This compound is synthesized through a series of well-defined chemical reactions, including condensation and oxidation steps, which are crucial for achieving the desired molecular structure.

Recent studies have highlighted the potential of N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide in various therapeutic applications. One notable area of research is its use as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxic effects. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Moreover, N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide has been investigated for its potential as an antioxidant. Free radicals are known to cause oxidative stress, which can lead to cellular damage and various diseases. Studies have demonstrated that this compound can scavenge free radicals effectively, thereby protecting cells from oxidative damage. This property is particularly valuable in the development of drugs for neurodegenerative diseases and cancer.

In addition to its therapeutic applications, N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide has also been explored for its use in chemical synthesis. The presence of multiple functional groups makes it a versatile intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the synthesis of polymers with specific properties or as a precursor in the development of new materials with enhanced mechanical strength and thermal stability.

The safety profile of N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide has been extensively studied. Toxicological assessments have shown that it has low toxicity when administered at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes.

In conclusion, N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-N-(3-hydroxypropyl)ethanediamide (CAS No. 899980-13-3) is a multifaceted compound with significant potential in pharmaceutical and chemical applications. Its unique structural features and functional properties make it a valuable asset in both research and industry. Ongoing studies continue to uncover new applications and optimize its use in various fields.